Cas no 1805713-96-5 (Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate)

• Product Name: Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate
• CAS No: 1805713-96-5
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4794872
• Update Time: 2025-10-30

Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate

• Inchi： 1S/C12H13ClO4/c1-3-17-12(16)10-8(11(15)7(2)13)5-4-6-9(10)14/h4-7,14H,3H2,1-2H3
• InChI Key： IAHJQADZTVNMSH-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C=1C(=O)OCC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate

Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate: A Comprehensive Overview

Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate, identified by the CAS No. 1805713-96-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its synthesis, characterization, and biological activities, making it a subject of extensive research.

The molecular structure of Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate comprises a benzoate ester group attached to a hydroxyl-substituted benzene ring. The presence of the hydroxyl group at the 6-position introduces hydrophilic properties, while the ester group contributes to lipophilicity. This balance between hydrophilic and lipophilic moieties makes the compound versatile for various applications. The chloroalkanoyl group at the 2-position adds further complexity to the molecule, influencing its reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled efficient methods for the preparation of Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate. Researchers have explored both traditional Friedel-Crafts acylation and modern catalytic techniques to synthesize this compound. The use of microwave-assisted synthesis has been particularly promising, offering higher yields and shorter reaction times compared to conventional methods. These developments underscore the importance of optimizing synthetic pathways for large-scale production.

The physical properties of Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate are critical for its application in pharmaceuticals. Its melting point, solubility in organic solvents, and stability under various conditions have been thoroughly investigated. Studies indicate that the compound exhibits moderate solubility in polar solvents, which is advantageous for formulation purposes. Additionally, its stability under physiological conditions suggests potential use as a drug carrier or as an active pharmaceutical ingredient (API) in therapeutic formulations.

In terms of biological activity, recent research has focused on the anti-inflammatory and antioxidant properties of Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines, making it a candidate for anti-inflammatory drug development. Furthermore, its antioxidant activity has been linked to its ability to scavenge free radicals, which could be beneficial in combating oxidative stress-related diseases.

The application of Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate extends beyond pharmacology into material science. Its unique structural features make it a potential candidate for polymer modification, where it can enhance the mechanical properties of polymers used in biomedical devices. Recent studies have explored its incorporation into biodegradable polymers, highlighting its potential in sustainable materials development.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate at the molecular level. Advanced computational techniques, such as molecular docking and dynamics simulations, are being employed to understand how this compound interacts with cellular targets. These insights could pave the way for novel therapeutic strategies targeting chronic inflammatory diseases and oxidative stress-related disorders.

In conclusion, Ethyl 2-(2-chloropropanoyl)-6-hydroxybenzoate (CAS No. 1805713-96-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to sustainable materials development.